Cas no 946230-35-9 (6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 946230-35-9
• MF: C₂₉H₂₈N₄O₃
• MW: 480.557626724243
• CID: 6039332
• PubChem ID: 26842150
• Update Time: 2025-07-15

6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one
• 6-(4-benzhydrylpiperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3-one
• 6-(4-benzhydrylpiperazine-1-carbonyl)-5-methoxy-2-phenylpyridazin-3(2H)-one
• AKOS004953211
• F2213-0149
• HMS3484A01
• 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one
• 946230-35-9
• CHEMBL4950399

• Inchi： 1S/C29H28N4O3/c1-36-25-21-26(34)33(24-15-9-4-10-16-24)30-27(25)29(35)32-19-17-31(18-20-32)28(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-16,21,28H,17-20H2,1H3
• InChI Key： CNBBIVONFSUQGJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=C(C(N2CCN(C(C3=CC=CC=C3)C3=CC=CC=C3)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 480.21614077g/mol
• Monoisotopic Mass: 480.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one

Research Update on 6-4-(Diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one (CAS: 946230-35-9)

In recent years, the compound 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one (CAS: 946230-35-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's physicochemical properties, which are critical for its pharmacological activity.

Recent in vitro and in vivo studies have elucidated the compound's mechanism of action, particularly its interaction with specific neurotransmitter receptors. Preliminary data suggest that 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one exhibits high affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of mood disorders and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier (BBB) has been demonstrated in animal models, highlighting its suitability for CNS-targeted therapies.

In addition to its therapeutic potential, the compound has also been evaluated for its safety profile. Toxicity studies conducted in rodent models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further preclinical and clinical studies are warranted to fully assess its long-term safety and efficacy. These findings underscore the compound's potential as a lead candidate for drug development in the CNS space.

Looking ahead, researchers are exploring the compound's applicability in combination therapies and its potential to address unmet medical needs in psychiatry and neurology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research on 6-4-(diphenylmethyl)piperazine-1-carbonyl-5-methoxy-2-phenyl-2,3-dihydropyridazin-3-one represents a significant step forward in the development of novel therapeutics for complex CNS disorders.